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Compound of Interest

Compound Name: 2,5-Diaminobenzene-1,4-diol

Cat. No.: B080983

Chemical Identity and Structure

2,5-Diaminobenzene-1,4-diol, also known as 2,5-diaminohydroquinone, is an aromatic
organic compound. Its structure consists of a benzene ring substituted with two amino (-NH2)
groups and two hydroxyl (-OH) groups at the 1, 2, 4, and 5 positions. This arrangement of
functional groups makes it a highly reactive and versatile chemical intermediate.[1]

The compound is often handled and used in its more stable dihydrochloride salt form to prevent
oxidation.[2][3] It is sensitive to air and may discolor upon exposure.[2][3]

Chemical Structure

Below is a Graphviz representation of the chemical structure of 2,5-Diaminobenzene-1,4-diol.
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Reaction Setup )

Combine Reactants:
- 1,4-dihydroxy-2-chloro-2,5-dinitrobenzene
- Glacial Acetic Acid
- Sodium Acetate
- 10% Pd/C Catalyst

Charge Autoclave

4 )

Hydrogenation

Pressurize with H2 (100-400 psi)

Heat to 40-50 °C with Stirring

Workup and Purification
v

Cool and Vent H2

Crystallization

Filtration

Final Product:
2,5-Diaminobenzene-1,4-diol dihydrochloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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